Cas no 2166323-71-1 (tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2166323-71-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5106110
• Update Time: 2026-03-03

tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester, (1S,4S)-
• tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-5-6-8(13)7(12)4-11-6/h6-8,11,13H,4-5H2,1-3H3/t6-,7-,8?/m0/s1
• InChI Key： BETGJOXYTQTEPO-WPZUCAASSA-N
• SMILES： [C@@]12([H])C(O)[C@@]([H])(NC1)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate

tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2166323-71-1): A Comprehensive Overview

tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2166323-71-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its 7-hydroxy group and tert-butyl ester functionality, which contribute to its chemical stability and biological activity.

The tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate molecule is of particular interest due to its potential as a prodrug or intermediate in the synthesis of various biologically active compounds. The (1S,4S) stereochemistry of the bicyclic ring system is crucial for its biological activity, as it can influence receptor binding and pharmacokinetic properties. Recent studies have shown that this compound exhibits promising activity in several therapeutic areas, including neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has been investigated for its ability to modulate neurotransmitter systems and protect against neuronal damage. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The 7-hydroxy group plays a critical role in this activity by enhancing the compound's ability to interact with specific protein targets.

Furthermore, tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has shown promise in cancer research due to its potential as a selective inhibitor of certain kinases involved in cell proliferation and survival pathways. Kinase inhibitors are a key class of drugs used in cancer therapy, and the unique structure of this compound allows it to selectively target specific kinases without affecting other essential cellular processes. This selectivity can lead to reduced side effects and improved therapeutic outcomes.

The synthesis of tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate involves several steps that require precise control over reaction conditions to ensure the correct stereochemistry and functional group placement. One common synthetic route involves the use of chiral auxiliaries or catalysts to achieve the desired (1S,4S) configuration. The tert-butyl ester group is often introduced at a later stage to protect the carboxylic acid functionality during earlier synthetic steps.

The physicochemical properties of tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate are also important for its pharmaceutical development. The compound has been found to have good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms such as tablets or injectable solutions. Additionally, its stability under physiological conditions is an advantage for drug delivery applications.

Clinical trials involving tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, tert-butyl (1S,4S)-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2166323-71-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new treatments for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.